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Compound of Interest

(E)-4-(tert-Butoxy)-4-oxobut-2-
Compound Name: ) .
enoic acid

Cat. No.: B041144

Disclaimer: Limited direct safety and toxicological data is publicly available for mono-tert-butyl
fumarate. This guide provides a comprehensive overview based on the closely related
analogue, monobutyl fumarate (CAS No. 16062-88-7), and general knowledge of fumaric acid
esters and tert-butylated compounds. All information should be used as a preliminary guide and
supplemented with in-house risk assessments and, where possible, direct testing.

This technical whitepaper serves as a crucial resource for researchers, scientists, and drug
development professionals, offering a detailed examination of the safety and handling
information for mono-tert-butyl fumarate and its analogues. Due to the scarcity of data for the
specific molecule of interest, this guide emphasizes prudent laboratory practices and draws
inferences from structurally similar compounds to ensure a high level of safety in research and
development settings.

Physicochemical Properties

Understanding the physical and chemical characteristics of a compound is the first step in safe
handling. The following table summarizes the available data for monobutyl fumarate, which is
expected to have properties similar to mono-tert-butyl fumarate.
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Property Value Reference
CAS Number 16062-88-7 [11[2][3][41[5]
Molecular Formula C8H1204 [31[5]
Molecular Weight 172.18 g/mol [5]

Melting Point 140 °C [11[4]

Boiling Point 109 °C at 0.01 Torr [1]
Appearance Solid powder [5]

Solubility Soluble in DMSO [5]

Hazard Identification and Classification

While a specific hazard classification for mono-tert-butyl fumarate is not available, an analysis
of related compounds provides insight into potential risks.

Fumaric Acid Esters: This class of compounds can cause gastrointestinal issues, flushing, and
in some cases, kidney or liver disturbances with systemic exposure.[6][7][8][9][10] Allergic
contact dermatitis has been reported with some fumaric acid esters.[6]

Tert-butyl Compounds: Compounds containing a tert-butyl group can be irritating to the skin
and eyes.[11] Chronic exposure to some tert-butyl compounds has been associated with
kidney and thyroid effects in animal studies.[12]

Based on this information, it is prudent to handle mono-tert-butyl fumarate as a compound that
is potentially:

Irritating to the skin, eyes, and respiratory system.

Harmful if swallowed or inhaled.

Capable of causing allergic skin reactions.

Potentially toxic to the kidneys or liver with prolonged or repeated exposure.
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A Safety Data Sheet for monobutyl fumarate does not provide specific hazard statements but
recommends general safe handling practices.[13]

Handling and Storage

Adherence to strict laboratory protocols is essential when handling any chemical with an
incomplete safety profile.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure eyewash stations and safety showers are readily accessible.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[13]
o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[13]

» Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator.
[13]

Handling Procedures:

Avoid generating dust.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5]

o Keep away from incompatible materials such as strong oxidizing agents.
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Experimental Workflows and Risk Management

The following diagrams illustrate standard workflows for handling laboratory chemicals and
conducting a risk assessment, which are directly applicable to working with mono-tert-butyl

fumarate.
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A generalized workflow for safe laboratory chemical handling.
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A logical flowchart for conducting a chemical risk assessment.

First Aid Measures

In the event of exposure, the following first aid measures, based on general chemical safety
principles, should be followed.
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» After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.[13]

 After Skin Contact: Immediately remove contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.
[13]

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[13]

o After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[13]

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
[13]

o Specific Hazards: Thermal decomposition may produce irritating gases and vapors.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[13]

Accidental Release Measures:

o Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE. Avoid
breathing dust and contact with skin and eyes.

e Environmental Precautions: Prevent entry into drains and waterways.

» Methods for Cleaning Up: Carefully sweep up or vacuum the spilled material and place it in a
suitable, labeled container for disposal. Avoid creating dust.

Toxicological Information
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As previously stated, specific toxicological data for mono-tert-butyl fumarate is not available.
The information below is for related compounds and should be interpreted with caution.

Compound Class Potential Toxicological Effects

Gastrointestinal disturbances (nausea, diarrhea,
abdominal pain), flushing. Potential for kidney

Fumaric Acid Esters and liver effects with high doses or prolonged
exposure. May cause lymphopenia and
eosinophilia.[6][7]

Irritation to skin and eyes. High doses can
tert-Butanol (a metabolite of some tert-butyl cause sedation. Chronic oral exposure in animal
compounds) studies has been linked to kidney and thyroid

effects.[11][12]

No carcinogenicity, mutagenicity, or reproductive toxicity data is available for mono-tert-butyl
fumarate or its close analogues.

Ecological Information

There is no specific ecological data available for mono-tert-butyl fumarate or monobutyl
fumarate.[13] It is imperative to prevent the release of this compound into the environment. All
waste should be handled as hazardous chemical waste and disposed of according to local,
state, and federal regulations.

Conclusion

The safe handling of mono-tert-butyl fumarate requires a cautious and informed approach due
to the limited availability of specific safety data. By treating it with the precautions appropriate
for its chemical class and utilizing the data from its closest analogue, monobutyl fumarate,
researchers can minimize risks. This guide provides a foundational understanding of the
potential hazards and necessary safety measures. However, it is not a substitute for a
thorough, experiment-specific risk assessment and adherence to all institutional safety
protocols. As more data becomes available, this information should be updated to reflect a
more complete safety profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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